Cas no 624734-65-2 (Thiocyanic acid, 5-nitro-1H-indol-3-yl ester)
624734-65-2 structure
Product Name:Thiocyanic acid, 5-nitro-1H-indol-3-yl ester
CAS No:624734-65-2
MF:C9H5N3O2S
MW:219.219899892807
CID:1637717
Update Time:2024-09-12
Thiocyanic acid, 5-nitro-1H-indol-3-yl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 5-nitro-1H-indol-3-yl ester
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- Inchi: 1S/C9H5N3O2S/c10-5-15-9-4-11-8-2-1-6(12(13)14)3-7(8)9/h1-4,11H
- InChI Key: VNSQKWKMQVAJLO-UHFFFAOYSA-N
- SMILES: S(C1C2=C(NC=1)C=CC([N+]([O-])=O)=C2)C#N
Computed Properties
- Exact Mass: 219.01035
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Melting Point: 184-186 °C
- Boiling Point: 485.4±25.0 °C(Predicted)
- PSA: 82.72
- pka: 13.07±0.30(Predicted)
Thiocyanic acid, 5-nitro-1H-indol-3-yl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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